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Compound of Interest

4,4,5,5-Tetramethyl-2-(o-
Compound Name:
tolyl)-1,3,2-dioxaborolane

Cat. No.: B069284

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, synthesis,
and applications of o-tolylboronic acid pinacol ester, a key reagent in modern synthetic
chemistry.

Compound Identification and Structure

o-Tolylboronic acid pinacol ester, systematically named 4,4,5,5-tetramethyl-2-(2-
methylphenyl)-1,3,2-dioxaborolane, is an organoboron compound widely utilized in organic
synthesis, particularly in carbon-carbon bond-forming reactions.[1]

Molecular Structure:
Figure 1: 2D Chemical Structure of o-Tolylboronic Acid Pinacol Ester.

Physicochemical and Spectroscopic Properties

The physical and chemical properties of o-tolylboronic acid pinacol ester are summarized
below. This data is essential for its handling, storage, and use in chemical reactions.
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Property Value Reference(s)

4,4,5,5-tetramethyl-2-(2-
IUPAC Name methylphenyl)-1,3,2- [1]

dioxaborolane

2-(4,4,5,5-Tetramethyl-1,3,2-

Synonyms dioxaborolan-2-yl)toluene

CAS Number 195062-59-0 [1]
Molecular Formula C13H19BO2 [1]
Molecular Weight 218.10 g/mol [1]
Physical Form Liquid N/A
Melting Point 18 °C N/A
Boiling Point 303.1 °C at 760 mmHg N/A

Table 1: Key Physicochemical Properties.

Nuclear Magnetic Resonance (NMR) Data

NMR spectroscopy is a primary method for the structural confirmation of o-tolylboronic acid
pinacol ester. While a publicly citable, peer-reviewed spectrum was not available at the time of
this guide's compilation, the expected chemical shifts in CDCIs can be predicted based on
analogous structures.
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Predicted Chemical

Nucleus . Assignment Multiplicity
Shift (6) ppm
Aromatic H (ortho to
1H NMR ~7.7 (1H)
Boron)
~7.3-7.1 (3H) Aromatic H m
~2.5 (3H) Tolyl -CHs s
~1.3 (12H) Pinacol -CHs S
Aromatic C (ipso to -
13C NMR ~145
CHs)
~136 Aromatic C-H S
~130 Aromatic C-H S
~125 Aromatic C-H s
~84 Pinacol C-O s
~25 Pinacol -CHs S
~22 Tolyl -CHs s

Table 2: Predicted 'H and 3C NMR Chemical Shifts in CDCls. Note: The carbon atom attached
to boron is often difficult to observe due to quadrupolar relaxation and is not listed.

Reactivity and Applications

The primary application of o-tolylboronic acid pinacol ester is as a coupling partner in

palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. The pinacol ester group offers

enhanced stability and handling properties compared to the free boronic acid, preventing

premature decomposition and protodeboronation. This stability makes it a valuable building

block in the synthesis of complex organic molecules, including active pharmaceutical

ingredients (APIs) and advanced materials.

Suzuki-Miyaura Cross-Coupling
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The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds between
an organoboron species and an organic halide or triflate, catalyzed by a palladium(0) complex.

Inputs

Pd(0) Catalyst
(e.g., Pd(PPhs)as)
Aryl/Vinyl Halide Oxidative
(R-X) Addition

Base

Catalyst
_______________ Regeneration

—————————————————— Reductive Coupled Product
Elimination (R-Aryl)

Transmetalation

(e.g., K2COs, CsF)

o-Tolylboronic Acid
Pinacol Ester

Click to download full resolution via product page
Figure 2: Generalized Workflow for a Suzuki-Miyaura Cross-Coupling Reaction.

This reaction is fundamental in drug discovery for constructing biaryl scaffolds, which are
common motifs in many therapeutic agents.

Experimental Protocols

The following sections provide detailed, adaptable methodologies for the synthesis of o-
tolylboronic acid pinacol ester and its subsequent use in a typical cross-coupling reaction.

Synthesis of o-Tolylboronic Acid Pinacol Ester via
Esterification
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This protocol is adapted from a general and robust procedure for the synthesis of boronic acid
pinacol esters from their corresponding boronic acids.

Reaction Scheme:

o-Tolylboronic Acid + Pinacol — o-Tolylboronic Acid Pinacol Ester + 2 H20
Materials and Equipment:

e o-Tolylboronic acid

e Pinacol (2,3-Dimethyl-2,3-butanediol)

¢ Anhydrous magnesium sulfate (MgSQOa)

o Diethyl ether (anhydrous)

e Pentane

» Round-bottom flask with a magnetic stirrer bar
e Argon or Nitrogen inert atmosphere setup

« Filtration apparatus

» Rotary evaporator

Procedure:

e To an oven-dried round-bottom flask under an argon atmosphere, add o-tolylboronic acid
(1.0 equiv), pinacol (1.0 equiv), and anhydrous magnesium sulfate (1.5 equiv).

o Add anhydrous diethyl ether to the flask to create a stirrable suspension (approx. 10-15 mL
per gram of boronic acid).

 Stir the suspension vigorously at room temperature for 24 hours under an inert atmosphere.
The reaction progress can be monitored by TLC or GC-MS.
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» Upon completion, filter the solid magnesium sulfate and any unreacted starting material.
Wash the solid cake with additional diethyl ether.

» Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to
yield the crude product.

» For purification, dissolve the crude material in pentane and wash with water (3 x volume of
pentane). This step removes any remaining pinacol.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to
afford the pure o-tolylboronic acid pinacol ester as a liquid.

General Protocol for Suzuki-Miyaura Cross-Coupling

This protocol describes a general procedure for the coupling of o-tolylboronic acid pinacol ester
with an aryl bromide. Conditions such as catalyst, ligand, base, and solvent may require
optimization for specific substrates.

Reaction Scheme:
Ar-Br + o-Tolylboronic Acid Pinacol Ester --[Pd Catalyst, Base]--> Ar-(o-Tolyl) + Byproducts

Materials and Equipment:

Aryl bromide (1.0 equiv)

» o-Tolylboronic acid pinacol ester (1.2-1.5 equiv)

o Palladium catalyst (e.g., Pd(PPhs)4, 1-5 mol%)

e Base (e.g., K2COs, K3POa, 2-3 equiv)

e Solvent (e.g., Toluene, Dioxane, DMF, often with 10-20% water)

e Schlenk flask or reaction vial

 Inert atmosphere setup (Argon or Nitrogen)

» Heating and stirring module
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Standard workup and purification supplies (e.g., separatory funnel, silica gel for
chromatography)

Procedure:

To a Schlenk flask, add the aryl bromide (1.0 equiv), o-tolylboronic acid pinacol ester (1.2
equiv), palladium catalyst (e.g., Pd(PPhs)4, 0.03 equiv), and base (e.g., K2COs, 2.0 equiv).

Evacuate the flask and backfill with an inert gas (e.g., argon). Repeat this cycle three times.
Add the degassed solvent system (e.g., a 4:1 mixture of toluene and water) via syringe.

Heat the reaction mixture with vigorous stirring to 80-100 °C. Monitor the reaction by TLC or
LC-MS until the starting aryl bromide is consumed.

Cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and
wash with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude residue by flash column chromatography on silica gel to isolate the desired
biaryl product.

Safety Information

o-Tolylboronic acid pinacol ester should be handled in a well-ventilated fume hood with

appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat.
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. . Hazard
Hazard Class GHS Pictogram Signal Word
Statement(s)
o GHSO07 (Exclamation ) H302: Harmful if
Acute Toxicity, Oral Warning
Mark) swallowed
) o GHSO07 (Exclamation ) H315: Causes skin
Skin Irritation Warning S
Mark) irritation
o GHSO07 (Exclamation ] H319: Causes serious
Eye Irritation Warning o
Mark) eye irritation
) o GHSO07 (Exclamation ) H335: May cause
Respiratory Irritation Warning i o
Mark) respiratory irritation

Table 3: GHS Hazard Information.[1]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to o-Tolylboronic Acid
Pinacol Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069284+#o-tolylboronic-acid-pinacol-ester-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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